Cas no 1803740-37-5 (2-Methoxy-3,4,6-trifluorobenzamide)

• Product Name: 2-Methoxy-3,4,6-trifluorobenzamide
• CAS No: 1803740-37-5
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4959944
• Update Time: 2025-05-24

2-Methoxy-3,4,6-trifluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3,4,6-trifluorobenzamide

• Inchi： 1S/C8H6F3NO2/c1-14-7-5(8(12)13)3(9)2-4(10)6(7)11/h2H,1H3,(H2,12,13)
• InChI Key： ZKLWZKAGOWTDNK-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=C1C(N)=O)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3

Additional information on 2-Methoxy-3,4,6-trifluorobenzamide

Recent Advances in the Study of 2-Methoxy-3,4,6-trifluorobenzamide (CAS: 1803740-37-5) in Chemical Biology and Pharmaceutical Research

2-Methoxy-3,4,6-trifluorobenzamide (CAS: 1803740-37-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluorinated aromatic ring and methoxy substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.

The synthesis of 2-Methoxy-3,4,6-trifluorobenzamide has been optimized to achieve high yields and purity, which is critical for its application in medicinal chemistry. Researchers have employed advanced techniques such as multi-step organic synthesis and chromatography to ensure the compound's structural integrity. The presence of fluorine atoms in the molecule enhances its metabolic stability and bioavailability, making it a favorable candidate for further pharmacological studies.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 2-Methoxy-3,4,6-trifluorobenzamide exhibits potent inhibitory effects on specific enzyme targets involved in inflammatory and oncogenic pathways. For instance, the compound has been shown to selectively inhibit certain kinases, which play a crucial role in cell signaling and proliferation. These findings suggest its potential as a lead compound for developing novel anti-inflammatory and anti-cancer therapies.

Mechanistic studies have further elucidated the interaction of 2-Methoxy-3,4,6-trifluorobenzamide with its biological targets. Structural analysis using X-ray crystallography and molecular docking simulations has revealed the precise binding modes of the compound within the active sites of target enzymes. These insights are instrumental in designing derivatives with improved potency and selectivity, paving the way for structure-activity relationship (SAR) studies.

Despite these promising results, challenges remain in the clinical translation of 2-Methoxy-3,4,6-trifluorobenzamide. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed in future research. Ongoing studies are exploring the compound's safety profile and efficacy in preclinical models, which will be critical for advancing it to clinical trials.

In conclusion, 2-Methoxy-3,4,6-trifluorobenzamide (CAS: 1803740-37-5) represents a valuable scaffold in medicinal chemistry with significant therapeutic potential. Continued research efforts are expected to uncover new applications and optimize its pharmacological properties, contributing to the development of next-generation therapeutics in the chemical biology and pharmaceutical fields.